2-{[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-[(4-methylphenyl)methyl]acetamide

• IUPAC Name: 2-[2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H22N4O2S/c1-16-3-5-17(6-4-16)14-25-22(28)15-30-23-21-13-20(26-27(21)12-11-24-23)18-7-9-19(29-2)10-8-18/h3-13H,14-15H2,1-2H3,(H,25,28)
• InChI Key: SYNBCNGTVGVYFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NC=CN3C2=CC(=N3)C4=CC=C(C=C4)OC
• Molecular Formula: C23H22N4O2S
• Molecular Weight: 418.5 g/mol
• CAS No.: 1040669-03-1

Description

Synthesis Analysis

The synthesis of similar compounds involves a sequential structural modification of the pyrazolopyrazinone fragment, with the key step being the selective iodination of position 7 in pyrazolo [1,5- a ]pyrazinones. This task is challenging due to the combination of pyrazine and pyrazole nuclei in these structures, with the latter exhibiting a more pronounced nucleophilic center.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazolo[1,5-a]pyrazin-4-yl group attached to a 4-methoxyphenyl group and a sulfanyl group. The sulfanyl group is further attached to an acetamide group that includes a 4-methylphenyl group.

Chemical Reactions Analysis

Pyrazolo[1,5-a]pyrazin-4(5H)-ones, which are part of the structure of this compound, react regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives. Their carbonylation catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution yields methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates, which are transformed into the corresponding carboxylic acids by alkaline hydrolysis.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 397.5 g/mol. Other physical and chemical properties such as melting point, boiling point, solubility, and stability are not explicitly mentioned in the available literature.

Future Directions

The future directions for this compound could involve further exploration of its potential in medicinal chemistry. Derivatives of this heterocyclic system with functional groups at positions 6 and 7 have received limited attention so far, thereby restricting its medical and biological potential. Consequently, there is a need to develop a convenient method to obtain previously unexplored pyrazolo[1,5-a]pyrazin-4(5H)-ones with synthetically potent methoxycarbonyl and carboxyl groups at position 7.